9-Chloro-5-(3,4-difluorophenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 9-chloro-5-(3,4-difluorophenyl)-2-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C20H13ClF2N2O2/c21-12-4-6-18-13(9-12)17-10-16(19-2-1-7-26-19)24-25(17)20(27-18)11-3-5-14(22)15(23)8-11/h1-9,17,20H,10H2
• InChI Key: XUHSOJVZOXMWTM-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=C(C=CC(=C3)Cl)OC(N2N=C1C4=CC=CO4)C5=CC(=C(C=C5)F)F
• Molecular Formula: C20H13ClF2N2O2
• Molecular Weight: 386.8 g/mol
• CAS No.: 423127-54-2

Description

9-Chloro-5-(3,4-difluorophenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a tricyclic heterocyclic compound featuring a pyrazolo[1,5-c][1,3]benzoxazine core. Its structure includes a 3,4-difluorophenyl group at position 5, a 2-furyl substituent at position 2, and a chlorine atom at position 7.

Biological Activity

9-Chloro-5-(3,4-difluorophenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a heterocyclic compound that has garnered attention for its potential biological activities. This article delves into the compound's biological properties, including its antimicrobial, anti-inflammatory, and antioxidant activities.

Chemical Structure and Properties

The molecular formula of 9-Chloro-5-(3,4-difluorophenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is $C_{20}H_{13}ClF_2N_2O$. Its structure features a complex fused ring system that includes a pyrazole ring, a benzoxazine ring, and a furan ring. The presence of the chloro group and difluorophenyl substituent enhances its reactivity and potential interactions within biological systems.

Antimicrobial Activity

Research indicates that compounds structurally similar to 9-Chloro-5-(3,4-difluorophenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine exhibit significant antimicrobial properties. For instance:

• Study Findings : A study on related compounds demonstrated effective inhibition against various bacterial strains including Escherichia coli and Staphylococcus aureus .
• Mechanism : The antimicrobial activity is likely due to the compound's ability to disrupt bacterial cell membranes or inhibit essential enzymes.

Anti-inflammatory Activity

The anti-inflammatory potential of this compound is supported by studies showing that similar benzoxazine derivatives can reduce inflammation markers in vitro:

• Case Study : A derivative was tested for its ability to inhibit nitric oxide production in macrophages stimulated by lipopolysaccharides (LPS), indicating a reduction in inflammatory response .
• Implications : Such properties suggest potential applications in treating inflammatory diseases.

Antioxidant Activity

Antioxidant activity has been observed in compounds related to 9-Chloro-5-(3,4-difluorophenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine:

• Research Evidence : In vitro assays have shown that these compounds can scavenge free radicals effectively .
• Health Benefits : This activity may contribute to protective effects against oxidative stress-related diseases.

Comparative Analysis of Similar Compounds

To better understand the biological activity of 9-Chloro-5-(3,4-difluorophenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine, a comparison with structurally similar compounds is useful:

Compound Name	Structural Features	Biological Activity
2,5-bis(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Two methyl-substituted phenyl groups	Antimicrobial
5-(4-chlorophenyl)-2-(furan-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Chlorophenyl and furan substituents	Anti-inflammatory
4-methyl-2-(furan-2-yl)-6-(4-nitrophenyl)-pyrazolo[3,4-b]quinoline	Nitro group on phenyl	Antioxidant

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

The following table summarizes key structural and physicochemical properties of 9-chloro-5-(3,4-difluorophenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine and its analogs. Differences in substituents, molecular weights, and functional groups are highlighted to illustrate structure-activity relationships (SAR).

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	References
Target Compound : 9-Chloro-5-(3,4-difluorophenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	5: 3,4-difluorophenyl; 2: 2-furyl; 9: Cl	C₂₂H₁₄ClF₂N₂O₂	418.81 (calculated)	Electrophilic fluorine atoms enhance lipophilicity; furyl group may improve solubility.
9-Chloro-5-(4-ethoxyphenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	5: 4-ethoxyphenyl; 2: 2-furyl; 9: Cl	C₂₂H₁₉ClN₂O₃	394.86	Ethoxy group increases electron density but reduces metabolic stability.
9-Chloro-5-(2,3-dimethoxyphenyl)-2-(4-fluorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	5: 2,3-dimethoxyphenyl; 2: 4-fluorophenyl	C₂₄H₂₀ClFN₂O₃	438.88	Methoxy groups may sterically hinder receptor binding; 4-F-phenyl enhances polarity.
9-Chloro-5-(3-fluorophenyl)-2-(4-fluorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	5: 3-fluorophenyl; 2: 4-fluorophenyl	C₂₂H₁₄ClF₂N₂O	402.81	Dual fluorination increases metabolic resistance; planar structure may limit solubility.
9-Chloro-5-(2,4-dichlorophenyl)-2-(4-fluorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	5: 2,4-dichlorophenyl; 2: 4-fluorophenyl	C₂₂H₁₄Cl₃FN₂O	447.72	Chlorine atoms increase hydrophobicity and potential cytotoxicity.
9-Bromo-5-(4-fluorophenyl)-2-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	9: Br; 5: 4-fluorophenyl; 2: 4-methylphenyl	C₂₃H₁₈BrFN₂O	437.30	Bromine substitution alters electronic properties; methyl group enhances steric bulk.

Substituent Effects on Physicochemical Properties

• Fluorine vs. Chlorine : Fluorine substituents (e.g., 3,4-difluorophenyl in the target compound) improve metabolic stability and membrane permeability compared to chlorine, which increases molecular weight and hydrophobicity .
• Aromatic vs.
• Electron-Donating vs. Electron-Withdrawing Groups : Methoxy and ethoxy substituents (e.g., ) donate electrons, increasing reactivity, while nitro or chlorine groups withdraw electrons, stabilizing the aromatic system.

Structural Insights from NMR and Crystallography

• NMR Data : For the analog 9-chloro-2-(4-chlorophenyl)-1,10b-dihydro-5H-pyrazolo[1,5-c][1,3]benzoxazin-5-one (3d), $ ^1H $ NMR signals at δ 7.79–5.33 ppm confirm the pyrazolo-benzoxazine scaffold and substituent orientations .

Q & A

Q. Contradiction Analysis :

• Antimicrobial vs. Anticancer Activity : Bromine at C9 () shows higher antimicrobial activity (MIC: 2 µg/mL) but lower anticancer potency (IC₅₀: >50 µM) compared to chlorine analogs .
• Resolution : Use molecular docking to assess binding affinity differences (e.g., halogen bonding vs. steric hindrance) .

What strategies optimize in vitro pharmacological evaluations for this compound?

Advanced Research Question
Methodological Answer:

Target Selection : Prioritize kinases (e.g., JAK2, EGFR) or GPCRs based on structural similarity to active analogs .

Assay Design :

• Cell Viability (MTT Assay) : Use cancer lines (e.g., MCF-7, A549) with 48–72 hr exposure .
• Enzyme Inhibition : Measure IC₅₀ via fluorescence-based assays (e.g., ADP-Glo™ for kinases) .

Control Compounds : Include positive controls (e.g., doxorubicin for cytotoxicity, staurosporine for kinase inhibition) .

Q. Key Tools :

• PBPK Modeling : Predict human pharmacokinetics from preclinical data .
• LC-MS/MS : Quantify plasma concentrations in rodent studies .

What computational methods are effective for predicting binding modes and selectivity?

Advanced Research Question
Methodological Answer:

Molecular Docking (AutoDock Vina) :

• Use crystal structures of target proteins (PDB: 8S9) to assess furyl and difluorophenyl interactions .

MD Simulations (GROMACS) :

• Run 100 ns trajectories to evaluate stability of ligand-receptor complexes .

Free Energy Perturbation (FEP) :

• Calculate ΔΔG for halogen substitutions to rationalize activity differences .

Q. Case Study :

• Selectivity for JAK2 over JAK3 : Difluorophenyl groups form hydrophobic interactions with JAK2’s gatekeeper residue (Leu983), absent in JAK3 .